Cas no 54848-30-5 (Protogracillin)

Protogracillin is a steroidal saponin isolated from Dioscorea zingiberensis Wright (dzw). Steroidal saponins from dzw rhizomes have antithrombotic effects and the potential to reduce the risk of cardiovascular disease
Protogracillin structure
Protogracillin structure
Product Name:Protogracillin
CAS No:54848-30-5
Molecular Formula:C51H84O23
Molecular Weight:1065.1989
CID:377357
PubChem ID:441892

Protogracillin Properties

Names and Identifiers

    • b-D-Glucopyranoside, (3b,22a,25R)-26-(b-D-glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
    • PROTOGRACILLIN(P)
    • Protogracillin
    • LILIOGLYCOSIDER
    • (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-5-Hydroxy-6-(hydroxymethyl)-2-[[(1S,2S,4S,6R,7S,8R,9S,12S,13R,1
    • Proto-Gracillin
    • C08908
    • Q27108101
    • CHEMBL2071193
    • DTXSID301317279
    • CHEBI:8590
    • CS-0032600
    • 54848-30-5
    • (3beta,22R,25R)-26-(beta-D-glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl 6-deoxy-alpha-L-mannopyranosyl-(1->2)-[beta-D-glucopyranosyl-(1->3)]-beta-D-glucopyranoside
    • HY-N4271
    • MS-31918
    • AKOS040750452
    • (3beta,22alpha,25R)-26-(beta-D-Glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-O-[beta-D-glucopyranosyl-(1-->3)]-beta-D-glucopyranoside
    • Lilioglycoside R
    • Indioside D
    • Protoneogracillin
    • Furost-5-ene-3,22,26-triol; (3β,22R,25S)-form, 3-O-[α-L-Rhamnopyranosyl-(1->2)-[β-D-glucopyranosyl-(1->3)]-β-D-glucopyranoside], 26-O-β-D-glucopyranoside
    • DA-77169
    • InChIKey： GMCGZPQYTRHQRU-DKWQWWTLSA-N
    • Inchi： 1S/C51H84O23/c1-20(19-66-45-40(62)38(60)34(56)29(16-52)69-45)8-13-51(65)21(2)32-28(74-51)15-27-25-7-6-23-14-24(9-11-49(23,4)26(25)10-12-50(27,32)5)68-48-44(73-46-41(63)37(59)33(55)22(3)67-46)43(36(58)31(18-54)71-48)72-47-42(64)39(61)35(57)30(17-53)70-47/h6,20-22,24-48,52-65H,7-19H2,1-5H3/t20-,21+,22+,24+,25-,26+,27+,28+,29-,30-,31-,32+,33+,34-,35-,36-,37-,38+,39+,40-,41-,42-,43+,44-,45-,46+,47+,48-,49+,50+,51-/m1/s1
    • SMILES： O1[C@](C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])([C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 1064.540339g/mol
  • Surface Charge: 0
  • XLogP3: -1.2
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 23
  • Rotatable Bond Count: 15
  • Monoisotopic Mass: 1064.540339g/mol
  • Monoisotopic Mass: 1064.540339g/mol
  • Topological Polar Surface Area: 366Ų
  • Heavy Atom Count: 74
  • Complexity: 1920
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 31
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 1065.2

Experimental Properties

  • LogP: -3.00730
  • PSA: 366.29000
  • Solubility: Insuluble (8.3E-4 g/L) (25 ºC),
  • Color/Form: Powder
  • Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),

Protogracillin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0039PX-1mg
(3β,22α,25R)-26-(β-D-Glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside
 54848-30-5 95%
1mg
 $145.00 2025-02-19
A2B Chem LLC
AB51765-1mg
(3β,22α,25R)-26-(β-D-Glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside
 54848-30-5 ≥95%
1mg
 $66.00 2024-04-19
Aaron
AR0039Y9-1mg
(3β,22α,25R)-26-(β-D-Glucopyranosyloxy)-22-hydroxyfurost-5-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranoside
 54848-30-5 95%
1mg
 $126.00
Chengdu Biopurify Phytochemicals Ltd
BP3328-20mg
Protogracillin
 54848-30-5 98%
20mg
 $260 2023-09-20
MedChemExpress
HY-N4271-1mg
Protogracillin
 54848-30-5 99.70%
1mg
 ￥600 2024-07-20
TargetMol Chemicals
T2S1749-1 mg
Protogracillin
 54848-30-5 99.77%
1mg
 ￥ 995
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P78420-10mg
PROTOGRACILLIN(P)
 54848-30-5
10mg
 ¥848.0 2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P912505-5mg
Protogracillin
 54848-30-5 98%
5mg
 ￥2,390.40
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T2S1749-1 mg
Protogracillin
 54848-30-5 99.77%
1mg
 ￥987.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci73704-1mg
Protogracillin
 54848-30-5 98%
1mg
 ￥891.00 2022-04-26

Protogracillin Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
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Hubei Cuiyuan Biotechnology Co.,Ltd
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SHANG HAI JI XIANG Biotechnology Co., Ltd.
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(CAS:54848-30-5)
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Amadis Chemical Company Limited
(CAS:54848-30-5)Protogracillin
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